molecular formula C15H13ClN2 B1638756 7-Chloro-2-(3,4-dimethylphenyl)imidazo[1,2-a]pyridine

7-Chloro-2-(3,4-dimethylphenyl)imidazo[1,2-a]pyridine

Cat. No.: B1638756
M. Wt: 256.73 g/mol
InChI Key: NNZGPFIWRHKROM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Chloro-2-(3,4-dimethylphenyl)imidazo[1,2-a]pyridine is a useful research compound. Its molecular formula is C15H13ClN2 and its molecular weight is 256.73 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H13ClN2

Molecular Weight

256.73 g/mol

IUPAC Name

7-chloro-2-(3,4-dimethylphenyl)imidazo[1,2-a]pyridine

InChI

InChI=1S/C15H13ClN2/c1-10-3-4-12(7-11(10)2)14-9-18-6-5-13(16)8-15(18)17-14/h3-9H,1-2H3

InChI Key

NNZGPFIWRHKROM-UHFFFAOYSA-N

SMILES

CC1=C(C=C(C=C1)C2=CN3C=CC(=CC3=N2)Cl)C

Canonical SMILES

CC1=C(C=C(C=C1)C2=CN3C=CC(=CC3=N2)Cl)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 2-amino-4-chloro-pyridine (0.39 g, 3.03 mmol) in ethanol (25 ml) was added 3,4-dimethyl-phenacylbromide (0.69 g, 3.03 mmol). The reaction mixture was stirred under reflux conditions for 16 h, poured into sat. NaHCO3 solution (70 ml) and extracted with dichloromethane (70 ml). The combined organic layers were washed with brine (70 ml), dried (MgSO4) and evaporated to give the crude product as a brown solid (0.84 g). Further purification by column chromatography on silica gel (ethyl acetate/toluene 1:9) and crystallization from ethyl acetate/hexane yielded the title compound (0.54 g, 69%) as a pale yellow solid, m.p. 144° C. and MS: m/e=256.2 (M+).
Quantity
0.39 g
Type
reactant
Reaction Step One
Quantity
0.69 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One
Quantity
70 mL
Type
reactant
Reaction Step Two
Yield
69%

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